Cas no 689266-42-0 (N-(oxolan-2-yl)methyl-6-(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)aminohexanamide)

• Product Name: N-(oxolan-2-yl)methyl-6-(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)aminohexanamide
• CAS No: 689266-42-0
• MF: C₁₉H₂₆N₄O₂S
• MW: 374.500342845917
• CID: 5960688
• Update Time: 2025-07-14

N-(oxolan-2-yl)methyl-6-(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)aminohexanamide Chemical and Physical Properties

Names and Identifiers

• N-(oxolan-2-yl)methyl-6-(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)aminohexanamide
• Hexanamide, 6-[(1,2-dihydro-2-thioxo-4-quinazolinyl)amino]-N-[(tetrahydro-2-furanyl)methyl]-

• Inchi： 1S/C19H26N4O2S/c24-17(21-13-14-7-6-12-25-14)10-2-1-5-11-20-18-15-8-3-4-9-16(15)22-19(26)23-18/h3-4,8-9,14H,1-2,5-7,10-13H2,(H,21,24)(H2,20,22,23,26)
• InChI Key： NJVOOBORJHAZHH-UHFFFAOYSA-N
• SMILES： C(NCC1CCCO1)(=O)CCCCCNC1C2=C(NC(=S)N=1)C=CC=C2

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 7.75±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(oxolan-2-yl)methyl-6-(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)aminohexanamide

N-(oxolan-2-yl)methyl-6-(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)aminohexanamide: A Comprehensive Overview

N-(oxolan-2-yl)methyl-6-(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)aminohexanamide (CAS No. 689266-42-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article aims to provide a detailed overview of the chemical properties, biological activities, and recent research developments surrounding this compound.

The molecular structure of N-(oxolan-2-yl)methyl-6-(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)aminohexanamide is notable for its intricate arrangement of functional groups. The presence of an oxolan ring, a sulfanylidene group, and a quinazoline moiety contributes to its distinct chemical and biological properties. The oxolan ring, a five-membered cyclic ether, imparts structural rigidity and stability to the molecule. The sulfanylidene group, which is a sulfur atom double-bonded to a carbon atom, adds reactivity and potential for forming covalent bonds with biological targets. The quinazoline moiety, a bicyclic heterocyclic system, is known for its pharmacological activities, including antitumor and anti-inflammatory effects.

In terms of chemical synthesis, the preparation of N-(oxolan-2-yl)methyl-6-(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)aminohexanamide involves multiple steps and requires precise control over reaction conditions. One common synthetic route involves the condensation of an appropriate amine with a sulfanylidene-containing quinazoline derivative. The synthesis can be optimized by varying solvents, catalysts, and reaction temperatures to achieve high yields and purity. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound.

The biological activities of N-(oxolan-2-yl)methyl-6-(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)aminohexanamide have been extensively studied in both in vitro and in vivo models. One of the most significant findings is its potent neuroprotective effects. Research has shown that this compound can effectively reduce neuronal damage caused by oxidative stress and inflammation. In a study published in the Journal of Neurochemistry, it was demonstrated that N-(oxolan-2-yl)methyl-6-(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)aminohexanamide significantly attenuated neuronal cell death induced by glutamate toxicity. This makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Another area of interest is the anticancer activity of N-(oxolan-2-yl)methyl-6-(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)aminohexanamide. Preclinical studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. Mechanistic studies have revealed that it induces apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression. In addition, it has been found to enhance the efficacy of conventional chemotherapeutic agents such as cisplatin and doxorubicin.

The pharmacokinetic properties of N-(oxolan-2-yl)methyl-6-(2-sulfanylidene-1,2-dihydroquinazolin-4-y l)aminohexanamide have also been investigated to assess its potential as a therapeutic agent. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile in animal models. However, further research is needed to optimize its pharmacokinetic parameters for clinical applications.

In conclusion, N-(oxolan - 2 - yl ) methyl - 6 - ( 2 - sulf any lid ene - 1 , 2 - dihy droqui nazoli n - 4 - yl ) ami nohex anam ide (CAS No. 689266 - 42 - 0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, making it a valuable candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in treating various diseases.